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Compound of Interest

Compound Name: Asatone

Cat. No.: B8063810

Acetone: A Comprehensive Technical Guide for
Laboratory Applications

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the physical and chemical properties of
acetone for laboratory use. It includes quantitative data, detailed experimental protocols for
property determination, and essential safety and handling information to ensure proper and
safe utilization in a research environment.

Physical Properties of Acetone

Acetone is a colorless, volatile, and flammable liquid with a characteristic sweetish odor.[1][2] It
is the simplest and smallest ketone, with the chemical formula (CH3)2CO.[3] Below is a
summary of its key physical properties.
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Property Value Temperature (°C) Pressure
Molecular Weight 58.08 g/mol N/A N/A
Boiling Point 56.05-56.2 °C N/A 760 mmHg
Melting Point -94.7 t0 -95.35 °C N/A N/A
Density 0.7845 - 0.791 g/cm3 20-25 N/A
Vapor Pressure 184.5 - 270 mmHg 20-30 N/A

Flash Point -18 to -20 °C N/A N/A
Autoignition

Temperature 465 °C N/A N/A
Solubility in Water Miscible N/A N/A
Viscosity 0.36 cP 20 N/A
Refractive Index 1.359 20 N/A
Explosive Limits 25 - 12.8% by volume N/A N/A

in air

Chemical Properties of Acetone

Acetone is a polar aprotic solvent, meaning it has a dipole moment but does not donate

protons, which allows it to dissolve a wide range of substances.[3]
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Property

Description

Reactivity

Acetone is relatively stable but can react
violently with strong oxidizing agents (e.qg.,
peroxides), organic acids, and strong reducing
agents.[4] It can also react with chloroform and
bromoform under basic conditions, creating a

fire and explosion hazard.

Flammability

Highly flammable liquid and vapor. Vapors can
form explosive mixtures with air and may travel

to a source of ignition and flash back.

Decomposition

Hazardous decomposition products can include
carbon monoxide and carbon dioxide upon

combustion.

Polymerization

Can polymerize rapidly due to heat and under
the influence of air, light, and contact with

catalysts, strong oxidizers, and certain metals.

Experimental Protocols for Property Determination
Determination of Boiling Point (Distillation Range) -

Based on ASTM D1078

This method determines the distillation range of volatile organic liquids.

Apparatus:

o Distillation flask (100-mL)

e Condenser and cooling bath

e Flask support

o Heat source (heating mantle or bath)

o Graduated cylinder (100-mL) for receiving distillate
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Thermometer (calibrated)

Barometer

Procedure:

Measure 100 mL of the acetone sample into the distillation flask.
Add a few boiling chips to the flask to ensure smooth boiling.

Assemble the distillation apparatus, ensuring all connections are tight. The thermometer bulb
should be positioned correctly, with the top of the bulb level with the bottom of the side arm
of the flask.

Adjust the heat source to achieve a uniform distillation rate of 4 to 5 mL per minute.

Record the temperature at which the first drop of distillate falls from the condenser into the
receiving cylinder as the initial boiling point.

Continue the distillation and record the temperature at regular volume intervals of the
collected distillate.

Record the final boiling point when the last of the liquid evaporates from the bottom of the
flask.

Correct the observed boiling points for any deviation in atmospheric pressure from standard
pressure (760 mmHg).

Determination of Density using a Pychometer

This method provides a precise determination of the density of a liquid.

Apparatus:

Pycnometer (a glass flask with a close-fitting ground glass stopper with a capillary hole)
Analytical balance (accurate to £0.001 g)

Constant temperature bath
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Thermometer

Procedure:

Thoroughly clean and dry the pycnometer and its stopper.
Weigh the empty, dry pycnometer (mo).

Fill the pycnometer with distilled water of a known density (p_water) at a specific
temperature.

Insert the stopper, allowing excess water to exit through the capillary. Wipe the outside of the
pycnhometer dry.

Place the filled pycnometer in a constant temperature bath to allow it to reach thermal
equilibrium.

Remove the pycnometer from the bath, wipe it dry, and weigh it (mz).
Empty and dry the pycnometer.

Fill the pycnometer with the acetone sample and repeat steps 4-6 to obtain the weight of the
pycnometer filled with acetone (mz).

Calculate the density of acetone (p_acetone) using the following formula: p_acetone = ((m2 -
mo) / (M1 - Mo)) * p_water

Determination of Flash Point - Based on ASTM D56 (Tag
Closed-Cup Method)

This test determines the lowest temperature at which vapors of a volatile material will ignite.

Apparatus:

Tag Closed-Cup Tester (consisting of a test cup, lid with an ignition source, and a heating
bath)

Thermometer (calibrated)
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e Graduated cylinder

Procedure:

Ensure the Tag Closed-Cup Tester is clean and in good working order.

o Measure 50 mL of the acetone sample into the test cup. The sample should be at a
temperature at least 10°C below the expected flash point.

o Place the lid on the test cup and place the assembly in the heating bath.
e Heat the sample at a slow, constant rate (approximately 1°C per minute).
o As the temperature rises, apply the test flame at specified temperature intervals.

o The flash point is the lowest temperature at which the application of the test flame causes
the vapor above the liquid to ignite with a distinct flash inside the cup.

Record the flash point and correct for the ambient barometric pressure.

Determination of Viscosity using an Ubbelohde
Viscometer

This method measures the kinematic viscosity of a liquid.
Apparatus:

Ubbelohde viscometer

Constant temperature bath

Stopwatch

Pipette or syringe for filling

Procedure:
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e Select an Ubbelohde viscometer with a capillary size appropriate for the expected viscosity
of acetone.

e Clean and dry the viscometer thoroughly.
o Filter the acetone sample to remove any particulate matter.
 Introduce the sample into the viscometer's filling tube.

o Place the viscometer vertically in the constant temperature bath, ensuring the sample
reaches the desired temperature (e.g., 20°C).

o Use suction to draw the acetone up through the capillary into the measuring bulb, above the
upper timing mark.

o Release the suction and allow the liquid to flow back down the capillary under gravity.

 Start the stopwatch when the meniscus of the liquid passes the upper timing mark and stop it
when it passes the lower timing mark.

» Repeat the measurement at least three times to ensure accuracy.

o Calculate the kinematic viscosity (v) by multiplying the average flow time (t) by the
viscometer's calibration constant (K): v =K * t.

Safety, Handling, and Disposal

Proper handling and storage of acetone are crucial to prevent accidents in the laboratory.

Safe Handling and Storage Workflow
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Start: Receive Acetone

Verify Container Labeling
(Chemical Name, Hazards)

A 4

Inspect Container for Damage or Leaks

Wear Appropriate PPE
(Goggles, Butyl Gloves, Lab Coat)

Use in a Well-Ventilated Area

Store in a Flammable-Proof Cabinet (Fume Hood)

A
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Away from Heat, Sparks, and Direct Sunlight (Oxidizers, Acids, Bases) p P 9 Equip

Tightly Close Container

Return to Designated Storage
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Caption: Workflow for the safe handling and storage of acetone in a laboratory setting.
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Chemical Compatibility

Acetone is a powerful solvent and can degrade certain materials. It is crucial to use compatible
materials for storage containers, transfer equipment, and personal protective equipment.

Compatible Materials
Glass
Safe to use with High-Density Polyethylene (HDPE)
Stainless Steel

Butyl Rubber (for gloves)

Incompatible Materials
Natural Rubber
Nitrile Rubber (poor resistance)

AVOID contact with Polystyrene

Polycarbonate (can be affected)

Strong Oxidizing Agents

Strong Acids and Bases

Click to download full resolution via product page

Caption: Chemical compatibility of acetone with common laboratory materials.

Disposal Procedures

Acetone must be disposed of as hazardous waste.

+ Collection: Collect waste acetone in a dedicated, properly labeled, and sealed container. The
container should be made of a compatible material (e.qg., glass or HDPE).

e Labeling: The waste container must be clearly labeled as "Hazardous Waste - Acetone" and
include the date when waste was first added.

+ Storage of Waste: Store the waste container in a designated, well-ventilated area, away from
incompatible materials and ignition sources, until it is collected by a licensed hazardous

© 2025 BenchChem. All rights reserved. 9/11 Tech Support


https://www.benchchem.com/product/b8063810?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8063810?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

waste disposal company.

e Do Not: Never pour acetone down the drain or dispose of it in regular trash.

By adhering to the guidelines outlined in this technical guide, researchers, scientists, and drug
development professionals can ensure the safe and effective use of acetone in the laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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